Cas no 19505-36-3 (methyl 2-(2-cyanoethyl)amino-2-methylpropanoate)

• Product Name: methyl 2-(2-cyanoethyl)amino-2-methylpropanoate
• CAS No: 19505-36-3
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• CID: 5890128
• PubChem ID: 59365227
• Update Time: 2025-06-25

methyl 2-(2-cyanoethyl)amino-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• Alanine, N-(2-cyanoethyl)-2-methyl-, methyl ester
• methyl 2-(2-cyanoethyl)amino-2-methylpropanoate
• EN300-1070671
• methyl 2-[(2-cyanoethyl)amino]-2-methylpropanoate
• SCHEMBL13305942
• 19505-36-3

• Inchi： 1S/C8H14N2O2/c1-8(2,7(11)12-3)10-6-4-5-9/h10H,4,6H2,1-3H3
• InChI Key： FUBWFXBXSBOYFP-UHFFFAOYSA-N
• SMILES： C(OC)(=O)[C@](C)(C)NCCC#N

Computed Properties

• Exact Mass: 170.105527694g/mol
• Monoisotopic Mass: 170.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 62.1Ų

Experimental Properties

• Density: 1.023±0.06 g/cm3(Predicted)
• Boiling Point: 273.1±25.0 °C(Predicted)
• pka: 4.98±0.38(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-(2-cyanoethyl)amino-2-methylpropanoate

Comprehensive Overview of Methyl 2-(2-Cyanoethyl)amino-2-Methylpropanoate (CAS No. 19505-36-3)

Methyl 2-(2-cyanoethyl)amino-2-methylpropanoate (CAS No. 19505-36-3) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a cyanoethyl group and a methylpropanoate moiety, makes it a versatile building block for synthesizing complex molecules. This compound has garnered significant attention due to its applications in drug discovery and sustainable chemistry, aligning with the growing demand for eco-friendly synthetic routes.

In recent years, the interest in methyl 2-(2-cyanoethyl)amino-2-methylpropanoate has surged, particularly in the context of green chemistry and biodegradable materials. Researchers are exploring its potential as a precursor for bio-based polymers, which are pivotal in reducing environmental footprints. Additionally, its role in peptide modification and prodrug development has made it a focal point in pharmaceutical innovation. These applications resonate with current trends, such as the push for sustainable pharmaceuticals and the reduction of hazardous waste in chemical processes.

The synthesis of methyl 2-(2-cyanoethyl)amino-2-methylpropanoate involves a multi-step process, often starting with the reaction of 2-amino-2-methylpropanoic acid derivatives. The introduction of the cyanoethyl group enhances the compound's reactivity, enabling its use in N-alkylation reactions and cross-coupling methodologies. This adaptability is crucial for industries aiming to streamline production while maintaining high yields and purity standards. As a result, the compound is frequently discussed in forums related to process optimization and scale-up challenges.

From a commercial perspective, CAS No. 19505-36-3 is available in various grades, including research-grade and GMP-compliant formulations, catering to diverse industrial needs. Its stability under controlled conditions and compatibility with common solvents like DMF and acetonitrile further broaden its utility. Manufacturers often highlight these properties in product listings, addressing common queries such as "solubility of methyl 2-(2-cyanoethyl)amino-2-methylpropanoate" or "storage recommendations for cyanoethyl derivatives."

Looking ahead, the demand for methyl 2-(2-cyanoethyl)amino-2-methylpropanoate is expected to rise, driven by advancements in personalized medicine and smart materials. Its integration into high-throughput screening platforms and combinatorial chemistry workflows underscores its relevance in modern R&D. For those seeking detailed technical data, resources like Reaxys and SciFinder provide extensive literature on its spectroscopic profiles and reaction pathways.

In summary, methyl 2-(2-cyanoethyl)amino-2-methylpropanoate (CAS No. 19505-36-3) exemplifies the intersection of innovation and practicality in organic chemistry. Its applications span critical sectors, from life sciences to environmental technology, making it a compound of enduring interest. As industries continue to prioritize sustainability and efficiency, this molecule is poised to play an even more prominent role in shaping future chemical solutions.